Cas no 221287-38-3 (rel-(6aR,13aR,14dR,14eR)-6a,13a,14d,14e-Tetrahydro-6a,13a-dihydroxy-1,8-diphenylnaphtho[8,1,2-hij]naphtho[8',1',2':7,8,1][2]benzopyrano[5,4,3-cde][2]benzopyran-7,14-dione)

• Product Name: rel-(6aR,13aR,14dR,14eR)-6a,13a,14d,14e-Tetrahydro-6a,13a-dihydroxy-1,8-diphenylnaphtho[8,1,2-hij]naphtho[8',1',2':7,8,1][2]benzopyrano[5,4,3-cde][2]benzopyran-7,14-dione
• CAS No: 221287-38-3
• MF: C₃₈H₂₂O₆
• MW: 574.577690601349
• CID: 6643696
• PubChem ID: 101421177
• Update Time: 2024-03-02

rel-(6aR,13aR,14dR,14eR)-6a,13a,14d,14e-Tetrahydro-6a,13a-dihydroxy-1,8-diphenylnaphtho[8,1,2-hij]naphtho[8',1',2':7,8,1][2]benzopyrano[5,4,3-cde][2]benzopyran-7,14-dione Chemical and Physical Properties

Names and Identifiers

• rel-(6aR,13aR,14dR,14eR)-6a,13a,14d,14e-Tetrahydro-6a,13a-dihydroxy-1,8-diphenylnaphtho[8,1,2-hij]naphtho[8',1',2':7,8,1][2]benzopyrano[5,4,3-cde][2]benzopyran-7,14-dione
• DTXSID801099145
• 221287-38-3

• Inchi： 1S/C38H22O6/c39-35-29-23(19-7-3-1-4-8-19)15-11-21-13-17-25-31(27(21)29)33-34-32-26(43-37(33,35)41)18-14-22-12-16-24(20-9-5-2-6-10-20)30(28(22)32)36(40)38(34,42)44-25/h1-18,33-34,41-42H
• InChI Key： YOXXPZVESHZYHK-UHFFFAOYSA-N
• SMILES： O1C2C=CC3=CC=C(C4C=CC=CC=4)C4C(C5(C(C=2C=43)C2C3=C(C=CC4=CC=C(C6C=CC=CC=6)C(C(C12O)=O)=C34)O5)O)=O

Computed Properties

• Exact Mass: 574.14163842g/mol
• Monoisotopic Mass: 574.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 44
• Rotatable Bond Count: 2
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 93.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavans